4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate

• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: [4-(4-oxo-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)phenyl] benzoate
• InChI: InChI=1S/C23H20N2O3S/c26-21-19-17-8-4-5-9-18(17)29-22(19)25-20(24-21)14-10-12-16(13-11-14)28-23(27)15-6-2-1-3-7-15/h1-3,6-7,10-13,20,25H,4-5,8-9H2,(H,24,26)
• InChI Key: GSUQLRBFEZORCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)NC(NC3=O)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5

Description

4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate is a complex organic compound with a unique structure that includes a benzothieno pyrimidine core

Preparation Methods

The synthesis of 4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate typically involves multiple steps. One common method includes the reaction of benzothieno pyrimidine derivatives with phenyl benzoate under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that regulate cellular functions, leading to the desired therapeutic or biological outcomes.

Comparison with Similar Compounds

Similar compounds to 4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate include other benzothieno pyrimidine derivatives. These compounds share structural similarities but may differ in their functional groups or substituents. The uniqueness of 4-(4-Oxo-1,2,3,4,5,6,7,8-octahydro1benzothieno[2,3-d]pyrimidin-2-yl)phenyl benzoate lies in its specific combination of functional groups, which confer distinct chemical and biological properties.